Cas no 42505-79-3 (1-(8-chloro-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-methylpiperazinium methanesulphonate)

• Product Name: 1-(8-chloro-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-methylpiperazinium methanesulphonate
• CAS No: 42505-79-3
• MF: C₂₀H₂₅ClN₂O₃S₂
• MW: 441.007101774216
• CID: 928190
• PubChem ID: 198244
• Update Time: 2025-04-19

1-(8-chloro-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-methylpiperazinium methanesulphonate Chemical and Physical Properties

Names and Identifiers

• 1-(8-chloro-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-methylpiperazinium methanesulphonate
• Clorotepin methanesulfonate
• DTXSID00962538
• d,l-8-Chloro-10-(4-methylpiperazino)-10,11-dihydrodibenzo(b,f)thiepin methanesulfonate
• KLU0VHS3Y4
• 8-Chloro-10-(4-methylpiperazino)-10,11-dihydrodibenzo(b,f)thiepin methanesulfonate
• Piperazine, 1-(8-chloro-10,11-dihydrodibenzo(b,f)thiepin-10-yl)-4-methyl-, methanesulfonate
• Methanesulfonic acid--1-(8-chloro-10,11-dihydrodibenzo[b,f]thiepin-10-yl)-4-methylpiperazine (1/1)
• Octoclothepine methanesulfonate
• XQRUOHZMMIUQSB-UHFFFAOYSA-N
• EINECS 255-855-4
• UNII-KLU0VHS3Y4
• 42505-79-3
• Clorotepine mesylate
• 1-(8-Chloro-10,11-dihydrodibenzo(b,f)thiepin-10-yl)-4-methylpiperazinium methanesulphonate

• Inchi： 1S/C19H21ClN2S.CH4O3S/c1-21-8-10-22(11-9-21)17-12-14-4-2-3-5-18(14)23-19-7-6-15(20)13-16(17)19;1-5(2,3)4/h2-7,13,17H,8-12H2,1H3;1H3,(H,2,3,4)
• InChI Key： XQRUOHZMMIUQSB-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(CC1C=CC=CC=1S2)N1CCN(C)CC1.S(C)(=O)(=O)O

Computed Properties

• Exact Mass: 440.1
• Monoisotopic Mass: 440.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 1
• Complexity: 491
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.5Ų

Experimental Properties

• Boiling Point: 437.9°C at 760 mmHg
• Flash Point: 218.6°C